Isofraxidin 7-O-β-D-Glucoside
Isofraxidin 7-O-β-D-Glucoside
Brand Name:
Vulcanchem
CAS No.:
483-91-0
VCID:
VC0053223
InChI:
InChI=1S/C17H20O10/c1-23-8-5-7-3-4-10(19)26-14(7)16(24-2)15(8)27-17-13(22)12(21)11(20)9(6-18)25-17/h3-5,9,11-13,17-18,20-22H,6H2,1-2H3/t9-,11-,12+,13-,17+/m1/s1
SMILES:
COC1=C(C(=C2C(=C1)C=CC(=O)O2)OC)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C17H20O10
Molecular Weight:
384.3 g/mol
Isofraxidin 7-O-β-D-Glucoside
CAS No.: 483-91-0
Reference Standards
VCID: VC0053223
Molecular Formula: C17H20O10
Molecular Weight: 384.3 g/mol
| CAS No. | 483-91-0 |
|---|---|
| Product Name | Isofraxidin 7-O-β-D-Glucoside |
| Molecular Formula | C17H20O10 |
| Molecular Weight | 384.3 g/mol |
| IUPAC Name | 6,8-dimethoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one |
| Standard InChI | InChI=1S/C17H20O10/c1-23-8-5-7-3-4-10(19)26-14(7)16(24-2)15(8)27-17-13(22)12(21)11(20)9(6-18)25-17/h3-5,9,11-13,17-18,20-22H,6H2,1-2H3/t9-,11-,12+,13-,17+/m1/s1 |
| Standard InChIKey | IKUQEFGEUOOPGY-QSDFBURQSA-N |
| Isomeric SMILES | COC1=C(C(=C2C(=C1)C=CC(=O)O2)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | COC1=C(C(=C2C(=C1)C=CC(=O)O2)OC)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | COC1=C(C(=C2C(=C1)C=CC(=O)O2)OC)OC3C(C(C(C(O3)CO)O)O)O |
| Appearance | Powder |
| Synonyms | 7-(β-D-Glucopyranosyloxy)-6,8-dimethoxy-2H-1-benzopyran-2-one; Calycanthoside; 6,8-Dimethoxy-7-(β-D-glucopyranosyloxy)coumarin; Isofraxidin 7-O-β-D-Glucopyranoside; Isofraxidin β-D-Glucoside |
| PubChem Compound | 5318566 |
| Last Modified | Nov 11 2021 |
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